![molecular formula C13H19NO4S B4407364 methyl N-(mesitylsulfonyl)-N-methylglycinate](/img/structure/B4407364.png)
methyl N-(mesitylsulfonyl)-N-methylglycinate
Description
Synthesis Analysis
The synthesis of compounds related to methyl N-(mesitylsulfonyl)-N-methylglycinate involves various chemical strategies. One method includes the functionalization through orthopalladation, allowing for the introduction of different functional groups at the ortho position of the aryl ring, demonstrating the versatility and reactivity of the core structure similar to this compound (Nieto et al., 2009).
Molecular Structure Analysis
The molecular structure of compounds akin to this compound has been analyzed using X-ray crystallography, revealing details about their geometry and conformation. For instance, the crystal structures of related molecules have been determined, showing specific conformations that influence their reactivity and interactions (González-Cameno et al., 1998).
Chemical Reactions and Properties
Chemical reactions involving this compound and its derivatives can lead to a variety of products, depending on the conditions and reactants used. These reactions demonstrate the compound's reactivity and potential for further functionalization, expanding its utility in synthetic chemistry (Bizhanova et al., 2017).
Physical Properties Analysis
The physical properties of this compound, such as its solubility, melting point, and stability, are crucial for its handling and application in various chemical processes. Studies on related compounds provide insights into how structural features influence these physical properties, guiding the development of new materials and chemicals (Nemet, Varga-Defterdarović, & Turk, 2006).
Chemical Properties Analysis
The chemical properties of this compound, including its reactivity towards nucleophiles and electrophiles, acid-base behavior, and participation in various chemical reactions, are fundamental to its use in organic synthesis and material science. The compound's ability to undergo transformations and create complex structures is a key area of research (Chatterjee, Laufer, & Kessler, 2012).
properties
IUPAC Name |
methyl 2-[methyl-(2,4,6-trimethylphenyl)sulfonylamino]acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO4S/c1-9-6-10(2)13(11(3)7-9)19(16,17)14(4)8-12(15)18-5/h6-7H,8H2,1-5H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URFIVEAITLBLFR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)S(=O)(=O)N(C)CC(=O)OC)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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